4-[(2-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-[(2-methoxyphenyl)iminomethyl]-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C11H11N3O2/c1-16-10-5-3-2-4-9(10)12-6-8-7-13-14-11(8)15/h2-7H,1H3,(H2,13,14,15)
• InChI Key: WIWPTOHDMKFURN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=CC2=CNNC2=O
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• CAS No.: 339020-66-5

Description

This compound is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich. It is provided to early discovery researchers. The linear formula of this compound is C12H11N3O4. The CAS number is 382173-95-7. The molecular weight is 261.239.

Molecular Structure Analysis

The molecular structures of the related compounds consist of asymmetric units of C16H20N2O (1) and C14H15NO2 (2) in orthorhombic and monoclinic crystal systems, respectively.

Scientific Research Applications

Synthesis and Spectroscopic Analysis

Researchers have synthesized and characterized compounds closely related to "4-[(2-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one", focusing on their structural and spectroscopic properties. For instance, Hayvalı et al. (2010) prepared Schiff base ligands with similar structural motifs, highlighting their tautomeric equilibria and crystal structure analyses using various spectroscopic methods, including UV-vis, FT-IR, NMR spectroscopy, and X-ray crystallography (Hayvalı, Unver, & Svoboda, 2010). These findings are crucial for understanding the chemical behavior and potential applications of such compounds.

Heterocyclic System Synthesis

Holzer et al. (2003) explored the synthesis of spiro-fused (C2)-azirino-(C4)-pyrazolones, a new heterocyclic system, through the reaction of 1-substituted 4-acyl-5-hydroxy-3-methyl-1H-pyrazoles with hydroxylamine, leading to compounds that are structurally related to the queried compound. The structure of these compounds was elucidated using single-crystal X-ray analysis and confirmed by NMR spectroscopy (Holzer et al., 2003).

Structural Characterization

Rockley and Summers (1981) synthesized and analyzed 5-methyl-4-[(arylamino)methylene]-2,4-dihydro-3H-pyrazol-3-ones, demonstrating the existence of these compounds in specific tautomeric forms. This work provides insight into the structural dynamics and tautomeric preferences of similar compounds (Rockley & Summers, 1981).

Corrosion Inhibition Studies

Singh et al. (2020) investigated the green synthesis of pyrazol derivatives under ultrasonic irradiation and their application for corrosion mitigation in the petroleum industry, demonstrating the potential industrial applications of such compounds (Singh, Ansari, Quraishi, & Kaya, 2020).

Antimicrobial Activity

Banoji et al. (2022) reported on the synthesis of pyrazol-4-yl- and 2H-chromene-based substituted anilines via Michael addition followed by aromatization, including compounds with structural similarities to the query compound. These compounds demonstrated significant antibacterial and antifungal activities, suggesting potential applications in biomedicine and pharmaceuticals (Banoji, Angajala, Ravulapelly, & Vannada, 2022).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.